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Compound of Interest

Compound Name: O1918

Cat. No.: B7910220 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with O1918.

Troubleshooting Guide: O1918 Dissolution Issues
Researchers may occasionally encounter challenges with dissolving O1918. This guide

provides a systematic approach to resolving these issues.

Problem: O1918 is not dissolving or is forming a precipitate.

Step 1: Verify the Recommended Solvent and Concentration.

The solubility of O1918 varies significantly between organic solvents and aqueous solutions.

Ensure you are using an appropriate solvent for your desired concentration.

Step 2: Follow the Recommended Dissolution Protocol.

For optimal results, adhere to the recommended protocols for preparing O1918 solutions.

Experimental Protocol: Preparing O1918 Solutions

Method 1: High Concentration Stock in Organic Solvents

Weigh the desired amount of O1918 powder in a sterile microcentrifuge tube.

Add the appropriate volume of the chosen organic solvent (DMSO, Ethanol, or DMF) to

achieve a concentration of up to 30 mg/mL.[1][2]
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Vortex the solution until the O1918 is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) can aid dissolution, but avoid excessive heat.

Store the stock solution at -20°C for long-term storage or at 4°C for short-term use.[3]

Method 2: Lower Concentration in Aqueous Buffer (for cell-based assays)

Prepare a high-concentration stock solution of O1918 in an organic solvent such as ethanol

as described in Method 1.

To prepare a working solution in an aqueous buffer like PBS (pH 7.2), dilute the organic

stock solution. For example, to achieve a 0.5 mg/mL solution, a 1:1 dilution of an ethanol

stock into PBS can be used.[1][2]

It is critical to add the organic stock solution to the aqueous buffer while vortexing to prevent

precipitation.

Important: Aqueous solutions of O1918 are not stable and should be prepared fresh for each

experiment. It is not recommended to store aqueous solutions for more than one day.[1]

Step 3: Assess Potential Issues with the Compound or Solvent.

If dissolution problems persist after following the correct protocol, consider the following:

Compound Integrity: Has the O1918 been stored correctly at -20°C?[1][3] Improper storage

can affect its stability and solubility.

Solvent Quality: Are the organic solvents (DMSO, Ethanol, DMF) anhydrous and of high

purity? The presence of water in organic solvents can significantly reduce the solubility of

hydrophobic compounds like O1918.

Frequently Asked Questions (FAQs)
Q1: What is O1918 and what is its mechanism of action?

A1: O1918 is a synthetic compound related to cannabidiol.[4] It functions as a selective

antagonist for the G protein-coupled receptors GPR18 and GPR55.[3][4] It does not bind to the

classical cannabinoid receptors CB1 and CB2.[3] O1918 is utilized in research to investigate
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the physiological roles of GPR18 and GPR55 and to study non-CB1/CB2 mediated

cannabinoid effects.[4][5]

Q2: In which solvents is O1918 soluble?

A2: O1918 is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol,

and Dimethylformamide (DMF).[1][2] Its solubility in these solvents is approximately 30 mg/mL.

[1][2]

Q3: Can I dissolve O1918 directly in aqueous buffers like PBS?

A3: O1918 is sparingly soluble in aqueous buffers.[1] Direct dissolution in buffers like PBS is

not recommended. To prepare an aqueous solution, first dissolve O1918 in an organic solvent

like ethanol to make a concentrated stock, and then dilute this stock into the aqueous buffer of

your choice. A 1:1 solution of ethanol:PBS (pH 7.2) can achieve a solubility of approximately

0.5 mg/mL.[1][2]

Q4: How should I store O1918 solutions?

A4: O1918, when supplied as a solid or in an organic solvent, should be stored at -20°C for

long-term stability, which can be up to several years.[1][3] For short-term use, 4°C is

acceptable.[3] Aqueous solutions of O1918 are not stable and should be used on the same day

they are prepared.[1]
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Property Value Source

Molar Mass 286.415 g/mol [4]

Molecular Formula C19H26O2 [4]

Solubility in DMSO ~30 mg/mL [1][2]

Solubility in Ethanol ~30 mg/mL [1][2]

Solubility in DMF ~30 mg/mL [2]

Solubility in 1:1 Ethanol:PBS

(pH 7.2)
~0.5 mg/mL [1][2]

Storage (Solid/Organic

Solution)
-20°C [1][3]

Purity ≥95% [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [O1918 Technical Support Center]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b7910220#o1918-not-
dissolving-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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